Cas no 527673-47-8 ( )

  structure
  structure
Product Name: 
CAS No:527673-47-8
MF:C6H10N4O
MW:154.169800281525
CID:937429
PubChem ID:45083099
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone, 4-amino-5-(ethylamino)- (9CI)
    • 4-Amino-5-(ethylamino)pyrimidin-2-ol
    • 527673-47-8
    • DB-268921
    • 2(1H)-Pyrimidinone, 4-amino-5-(ethylamino)-
    •  
    • Inchi: 1S/C6H10N4O/c1-2-8-4-3-9-6(11)10-5(4)7/h3,8H,2H2,1H3,(H3,7,9,10,11)
    • InChI Key: UWGMFKMYEYNHLZ-UHFFFAOYSA-N
    • SMILES: O=C1N=CC(=C(N)N1)NCC

Computed Properties

  • Exact Mass: 154.08546096g/mol
  • Monoisotopic Mass: 154.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 79.5Ų
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